Cas no 2227873-79-0 (rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine)

Technical Introduction: rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine is a chiral cyclopropane derivative featuring a tetrazole-functionalized aromatic ring. Its unique structure, combining a rigid cyclopropane core with a polar tetrazole moiety, enhances its potential as a versatile intermediate in medicinal chemistry and asymmetric synthesis. The stereochemistry at the (1R,3S) positions and the presence of the tetrazole group contribute to its utility in designing bioactive compounds, particularly for targeting receptors or enzymes requiring specific spatial interactions. The dimethyl substitution on the cyclopropane ring further stabilizes the scaffold, improving synthetic handling. This compound is of interest for applications in drug discovery and ligand development due to its balanced lipophilicity and hydrogen-bonding capacity.
rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine structure
2227873-79-0 structure
Product Name:rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine
CAS No:2227873-79-0
MF:C12H15N5
MW:229.281001329422
CID:6050819
PubChem ID:165703691
Update Time:2025-08-02

rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine
    • EN300-1770160
    • rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
    • 2227873-79-0
    • Inchi: 1S/C12H15N5/c1-12(2)9(10(12)13)7-4-3-5-8(6-7)11-14-16-17-15-11/h3-6,9-10H,13H2,1-2H3,(H,14,15,16,17)/t9-,10-/m0/s1
    • InChI Key: RNUIYCOCWCSKCX-UWVGGRQHSA-N
    • SMILES: N[C@H]1[C@H](C2C=CC=C(C3N=NNN=3)C=2)C1(C)C

Computed Properties

  • Exact Mass: 229.13274550g/mol
  • Monoisotopic Mass: 229.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80.5Ų

rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1770160-0.05g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
0.05g
$1320.0 2023-09-20
Enamine
EN300-1770160-0.1g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
0.1g
$1384.0 2023-09-20
Enamine
EN300-1770160-0.25g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
0.25g
$1447.0 2023-09-20
Enamine
EN300-1770160-0.5g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
0.5g
$1509.0 2023-09-20
Enamine
EN300-1770160-1.0g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
1g
$1572.0 2023-06-03
Enamine
EN300-1770160-2.5g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
2.5g
$3080.0 2023-09-20
Enamine
EN300-1770160-5.0g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
5g
$4557.0 2023-06-03
Enamine
EN300-1770160-10.0g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
10g
$6758.0 2023-06-03
Enamine
EN300-1770160-1g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
1g
$1572.0 2023-09-20
Enamine
EN300-1770160-5g
rac-(1R,3S)-2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropan-1-amine
2227873-79-0
5g
$4557.0 2023-09-20

Additional information on rac-(1R,3S)-2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine

Introduction to rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine (CAS No. 2227873-79-0)

rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine (CAS No. 2227873-79-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and is characterized by its chiral centers and the presence of a tetrazole moiety. The combination of these structural elements endows the molecule with a range of biological activities that make it a promising candidate for drug development.

The tetrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with angiotensin-converting enzyme (ACE) inhibition and other biological activities. In the context of rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine, the tetrazole group plays a crucial role in enhancing the compound's potency and selectivity. Recent studies have shown that this compound exhibits potent ACE inhibitory activity, making it a potential candidate for the treatment of hypertension and cardiovascular diseases.

The cyclopropane ring in rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine adds an additional layer of complexity to its structure. Cyclopropanes are known for their high reactivity due to the strain in their three-membered ring. This strain can influence the compound's conformational flexibility and binding interactions with biological targets. Research has indicated that the cyclopropane ring in this compound contributes to its enhanced cellular permeability and metabolic stability, which are critical factors for drug development.

The chiral centers at positions 1 and 3 of the cyclopropane ring are another key feature of rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine. Chirality is a fundamental aspect of many biologically active molecules, as different enantiomers can exhibit distinct pharmacological properties. The racemic mixture of this compound contains both (R,R) and (S,S) enantiomers. Recent studies have focused on separating these enantiomers to evaluate their individual biological activities. Preliminary results suggest that one enantiomer may have enhanced efficacy compared to the other.

In terms of pharmacokinetics, rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine has shown favorable properties in preclinical studies. It exhibits good oral bioavailability and a favorable half-life in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

From a synthetic perspective, the preparation of rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-amine involves several key steps. The synthesis typically begins with the formation of the cyclopropane ring through a [2+1] cycloaddition reaction. Subsequent functionalization steps introduce the tetrazole moiety and other substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound.

One of the most promising applications of rac-(1R,3S)-2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropan-1-am ine is in the treatment of cardiovascular diseases. Hypertension is a major risk factor for heart disease and stroke. The potent ACE inhibitory activity of this compound suggests that it could be developed into an effective antihypertensive agent. Clinical trials are currently underway to evaluate its safety and efficacy in human patients.

Beyond its potential as an antihypertensive agent, rac-(1R,3S)-2,2-dimethyl-3-(1H - , , -tetrazol - yl ) phen ylcyc lopro pan - amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation. This makes it a potential candidate for treating inflammatory diseases such as arthritis.

In conclusion, rac-(1R , , -dimeth yl - , , -tetra zol - yl ) phen ylcyc lopro pan - amine (CAS No . ) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of structural features—namely the tetrazole ring , cyclopropane ring , and chiral centers—contributes to its diverse biological activities . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications . As more data becomes available from clinical trials , it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases .

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.